4-Bromo-2'-iso-propylbiphenyl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques . Unfortunately, specific molecular structure analysis for “4-Bromo-2’-iso-propylbiphenyl” is not available in the current resources.
Chemical Reactions Analysis
Chemical reactions involving brominated biphenyl compounds can be complex and depend on various factors . Specific chemical reactions involving “4-Bromo-2’-iso-propylbiphenyl” are not found in the available resources.
Scientific Research Applications
Synthesis of Organic Compounds
4-Bromo-2'-iso-propylbiphenyl and its derivatives are pivotal in synthesizing a wide range of organic compounds. For instance, a study by Lygin and Meijere (2009) demonstrated the synthesis of 1-substituted benzimidazoles from o-Bromophenyl isocyanide, showcasing its utility in creating valuable heterocyclic compounds used in pharmaceuticals and agrochemicals (Lygin & Meijere, 2009).
Material Science and Liquid Crystal Displays
In material science, bromo-4'-hydroxybiphenyl, a compound related to this compound, plays a critical role in synthesizing liquid crystal display materials. Ren Guo-du (2001) explored the synthesis of this compound, highlighting its significance in the development of advanced display technologies (Ren Guo-du, 2001).
Environmental Science
The environmental impact and treatment of bromophenols, including derivatives of this compound, have been studied extensively. Jiang et al. (2014) researched the oxidation of bromophenols and the formation of brominated polymeric products during water treatment, providing insights into managing these compounds in freshwater environments (Jiang et al., 2014).
Nonlinear Optical Properties
The optical properties of related bromophenyl compounds have been explored for their potential applications in nonlinear optics and semiconductor devices. Shkir et al. (2019) reported on the linear, second, and third-order nonlinear optical properties of novel chalcone derivatives, including those with bromophenyl groups, underscoring their potential use in various optoelectronic applications (Shkir et al., 2019).
Anticancer Research
Bromophenol derivatives have also been investigated for their anticancer properties. Guo et al. (2018) synthesized a novel bromophenol derivative, BOS-102, and demonstrated its efficacy in inducing cell cycle arrest and apoptosis in human lung cancer cells, highlighting the therapeutic potential of bromophenol derivatives in cancer treatment (Guo et al., 2018).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-bromo-4-(2-propan-2-ylphenyl)benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Br/c1-11(2)14-5-3-4-6-15(14)12-7-9-13(16)10-8-12/h3-11H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIEBQDWIFJOFMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Br |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.